(R)-1-(Isoquinolin-5-yl)ethan-1-ol

• IUPAC Name: (1R)-1-isoquinolin-5-ylethanol
• InChI: InChI=1S/C11H11NO/c1-8(13)10-4-2-3-9-7-12-6-5-11(9)10/h2-8,13H,1H3/t8-/m1/s1
• InChI Key: SZJPIBMCTCQMAE-MRVPVSSYSA-N
• Canonical SMILES: CC(C1=CC=CC2=C1C=CN=C2)O
• Isomeric SMILES: C[C@H](C1=CC=CC2=C1C=CN=C2)O
• Molecular Formula: C11H11NO
• Molecular Weight: 173.21 g/mol

Description

(R)-1-(Isoquinolin-5-yl)ethan-1-ol is a chemical compound that has been widely studied for its potential applications in scientific research. It is a chiral alcohol with a unique chemical structure that has been found to have a variety of interesting properties. In

Scientific Research Applications

Pharmacological Importance of Isoquinoline Derivatives

Isoquinoline derivatives, including (R)-1-(Isoquinolin-5-yl)ethan-1-ol, have shown a broad spectrum of biological activities, such as antifungal, anti-Parkinsonism, anti-tubercular, anti-tumor, anti-glaucoma, anti-Alzheimer’s disease, anti-viral, anti-bacterial, anti-diabetic, anti-malarial, etc. These compounds are recognized for their pharmacotherapeutic applications, serving as a foundation for developing novel low-molecular-weight inhibitors (Danao et al., 2021).

Natural Isoquinoline N-Oxide Alkaloids

Research on novel natural isoquinoline alkaloids and their N-oxides isolated from different plant species has identified more than 200 biologically active compounds. These compounds have confirmed antimicrobial, antibacterial, antitumor, and other activities. The structure-activity relationship (SAR) activities predicted using computational methods point toward new possible applications of these compounds, highlighting their role as an important source of leads for drug discovery (Dembitsky et al., 2015).

Synthesis of Pyridines and Isoquinolines

The synthesis of pyridines, quinolines, and isoquinolines from propargylic alcohols has been explored, offering a novel strategy for the construction of these important heterocycles in medicinal chemistry. These compounds are essential structures due to their broad spectrum of biological activities and are components of various pharmaceuticals, antibiotics, dyes, and agrochemicals. This synthesis approach provides a valuable pathway for rapid and efficient generation of cyclic systems (Mishra et al., 2022).

Berberine: A Case Study

Berberine, an isoquinoline alkaloid, has shown significant potential in treating various metabolic diseases, including type 2 diabetes, obesity, and non-alcoholic fatty liver disease. Its therapeutic effects are based on regulating various metabolic aspects and pathophysiological procedures, such as promoting insulin secretion, improving insulin resistance, and inhibiting lipogenesis. These properties make berberine a promising candidate for developing new therapeutic agents against metabolic disorders (Xu et al., 2020).